Cas no 33393-97-4 (Propanol,[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis-)

Propanol,[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis- structure
33393-97-4 structure
Product Name:Propanol,[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis-
CAS No:33393-97-4
MF:C21H28O4
MW:344.444626808167
CID:310905
PubChem ID:88553
Update Time:2025-04-19

Propanol,[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Propanol,[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis-
    • [isopropylidenebis(p-phenyleneoxy)]dipropanol
    • Einecs 251-492-0
    • 20464-36-2
    • NS00050986
    • EINECS 243-840-5
    • 33393-97-4
    • SCHEMBL17912
    • 3,3'-(Isopropylidenebis(p-phenyleneoxy))dipropanol
    • bisphenol a di-(3-hydroxypropyl)ether
    • (Isopropylidenebis(p-phenyleneoxy))dipropanol
    • 3,3'-{Propane-2,2-diylbis[(4,1-phenylene)oxy]}di(propan-1-ol)
    • DTXSID00942638
    • Inchi: 1S/C21H28O4/c1-21(2,17-5-9-19(10-6-17)24-15-3-13-22)18-7-11-20(12-8-18)25-16-4-14-23/h5-12,22-23H,3-4,13-16H2,1-2H3
    • InChI Key: CPHURRLSZSRQFS-UHFFFAOYSA-N
    • SMILES: O(CCCO)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OCCCO

Computed Properties

  • Exact Mass: 344.19900
  • Monoisotopic Mass: 344.19875937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.92000
  • LogP: 3.53490
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